Cas no 105816-04-4 (Nateglinide)

Nateglinide, a derivative of D-phenylalanine, is a short acting insulin releasing compound with oral activity and is also an inhibitor of DPP IV Nateglinide inhibits pancreatic islets β ATP sensitive k+ channels in cells Nateglinide can be used in the study of type 2 diabetes mellitus (non insulin dependent)

Nateglinide structure

Product Name:Nateglinide

CAS No:105816-04-4

Molecular Formula:C₁₉H₂₇NO₃

Molecular Weight:317.422585725784

MDL:MFCD00875706

CID:62573

PubChem ID:5311309

Nateglinide Properties

Names and Identifiers

- Nateglinide
- N-(trans-4-Isopropylcylcohexylcarbonyl)-D-phenylalanine
- N-[[TRANS-4-(1-METHYLETHYL)CYCLOHEXYL]CARBONYL]-D-PHENYLALANINE
- A4166
- A-4166
- ay4166
- DJN 608
- Fastic
- Fastic-d5
- Glinate
- N-[(trans-4-Isopropylcyclohexyl)carbonyl]-D-phenylalanine
- Natelide
- Senaglinide
- STARLIX
- Starlix DS
- Starsis
- 3-Phenyl-2-(4-propan-2-ylcyclohexyl)carbonylamino-propanoic acid
- Trazec
- Nateglinide [INN]
- AY 4166
- A 4166
- SDZ DJN 608
- 41X3PWK4O2
- (-)-N-(trans-4-Isopropylcyclohexanecarbonyl)-D-phenylalanine
- N-{[trans-4-(propan-2-yl)cyclohexyl]carbonyl}-D-phenylalanine
- (2R)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoic acid
- 105816-04-4
- 105746-37-0
- CHEBI:94617
- HY-B0422
- (2R)-2-[(4-isopropylcyclohexanecarbonyl)amino]-3-phenyl-propanoic acid
- 105816-06-6
- SW197528-2
- D-Phenylalanine, N-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-
- nateglinida
- UNII-XTM4DQP5S5
- MFCD00875706
- Z1514053266
- EN300-27126236
- (2R)-2-[(4-isopropylcyclohexanecarbonyl)amino]-3-phenyl-propanoic acid;Nateglinide
- (r)-2-((1r,4r)-4-isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- SCHEMBL22088
- Starsis (TN)
- ((1r,4R)-4-isopropylcyclohexane-1-carbonyl)-D-phenylalanine
- n-(trans-4-Isopropylcylolohexylcarboxyl)-d-phenylpropylicacid
- D-Phenylalanine, N-((4-(1-methylethyl)cyclohexyl)carbonyl)-, cis-
- SMR000466372
- UNII-41X3PWK4O2
- CCG-100898
- 2-[(4-Isopropyl-cyclohexanecarbonyl)-amino]-3-phenyl-propionic acid
- N-[[cis-4-(1-Methylethyl)cyclohexyl]carbonyl]-D-phenylalanine(Nateglinide Impurity)
- N-((cis-4-Isopropylcyclohexyl)carbonyl)-D-phenylalanine
- Tox21_111432
- AB00639979-06
- NATEGLINIDE [EP MONOGRAPH]
- GTPL6833
- Nateglinide, United States Pharmacopeia (USP) Reference Standard
- NATEGLINIDE [USP MONOGRAPH]
- SCHEMBL303827
- AB00639979-11
- HMS2051G20
- AB00639979-08
- AKOS005577723
- N-((cis-4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanine
- AKOS015841612
- DJN-608
- NATEGLINIDE [ORANGE BOOK]
- N-[[4-(1-methylethyl)cyclohexyl]carbonyl]-D-phenylalanine
- NCGC00178741-03
- Nateglinide (Starlix)
- CHEMBL783
- (2R)-3-phenyl-2-{[4-(propan-2-yl)cyclohexyl]formamido}propanoic acid
- A801324
- Nateglinide cis Impurity
- Nateglinide impurity C
- SCHEMBL13753829
- D-phenylalanine, N-((trans-4-(1-methylethyl)cyclohexyl)carbonyl)-
- EN300-303645
- nateglinidum
- Nateglinide, Starlix
- NCGC00271534-02
- MLS006011429
- Nateglinide [USAN:USP:INN:BAN]
- Q-201449
- NATEGLINIDE [VANDF]
- Nateglinide, >=98% (HPLC), solid
- Q2254797
- CHEMBL2114389
- carboxamido)-3-phenylpropanoic acid
- AY-4166
- Tox21_111432_1
- KS-5143
- NS00073312
- s2489
- (R)-2-rel-((1r,4R)-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoicacid
- A1-02996
- D-Nateglinide
- AB00639979-09
- YM-026
- D01111
- DTXCID7020687
- OELFLUMRDSZNSF-BRWVUGGUSA-N
- (2R)-3-phenyl-2-{[(1r,4r)-4-(propan-2-yl)cyclohexyl]formamido}propanoic acid
- AKOS015960899
- {N}-[({TRANS}-4-ISOPROPYLCYCLOHEXYL)CARBONYL]-D-PHENYLALANINE
- NATEGLINIDE [MI]
- NCGC00271534-03
- DTXSID9040687
- NATEGLINIDE [USP-RS]
- trans-N-{[4-(1-methylethyl)cyclohexyl]carbonyl}-D-phenylalanine
- BCP28400
- NSC 758695
- NATEGLINIDE [WHO-DD]
- CHEBI:31897
- BDBM50344967
- Nateglinide, European Pharmacopoeia (EP) Reference Standard
- (trans-4-isopropylcyclohexane-1-carbonyl)-D-phenylalanine
- N-(Trans-4-Isopropylcyclohexylcarbonyl)-D-Phenyl Alanine
- trans-N-((4-(1-Methylethyl)cyclohexyl)carbonyl)-D-phenylalanine
- (R)-2-rel-((1r,4R)-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- Nateglinide impurity C [EP]
- XTM4DQP5S5
- Nateglinide (JP17/USP/INN)
- D-Phenylalanine, N-[[4-(1-methylethyl)cyclohexyl]carbonyl]-, cis-
- AC-1690
- NATEGLINIDE [JAN]
- AB00639979_12
- HMS2235O08
- (2R)-2-[[oxo-(4-propan-2-ylcyclohexyl)methyl]amino]-3-phenylpropanoic acid
- NATEGLINIDE [MART.]
- (R)-2-((1r,4R)-4-isopropylcyclohexane
- NATEGLINIDE IMPURITY C [EP IMPURITY]
- NSC-758695
- n-(trans-4-isopropylcyclohexylcarbonyl)-d-phenylalanine
- NATEGLINIDE CIS-ISOMER [USP IMPURITY]
- BIDD:GT0257
- NATEGLINIDE [USAN]
- NS00000602
- Nateglinide cis-isomer [USP]
- Q27166439
- MLS000759500
- SCHEMBL9232138
- D-Phenylalanine, N-((4-(1-methylethyl)cyclohexyl)carbonyl)-, trans-
- NATEGLINIDE [EMA EPAR]
- MLS003915639
- DB00731
- SCHEMBL7880361
- NC00148
- N0912
- SDZ-DJN-608
- D-Phenylalanine, N-((cis-4-(1-methylethyl)cyclohexyl)carbonyl)-
- MLS001424043
- CAS-105816-04-4
- HMS3715F12
- HMS2089A10
- HMS3675G17
- NCGC00095121-01
- SDZ-DJN 608
- BRD-K44353683-001-08-3
- BRD-K44353683-001-07-5
- (R)-2-(cis-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid
- Starlix
- STK647123
- NCGC00095121-12
- nateglinide
- AY4166
- n-[[trans-4-(1-methylethyl)cyclohexyl]carbonyl]-d-phenylalanine
- Nateglinide EP impurity C
- senaglinide
- NCGC00095121-16
- BBL033469
- N-[(trans-4-isopropylcyclohexyl)carbonyl]-D-phenylalanine
- +Expand
- MDL： MFCD00875706
- InChIKey： OELFLUMRDSZNSF-OFLPRAFFSA-N
- Inchi： 1S/C19H27NO3/c1-13(2)15-8-10-16(11-9-15)18(21)20-17(19(22)23)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,20,21)(H,22,23)/t15?,16?,17-/m1/s1
- SMILES： O=C(C1CCC(C(C)C)CC1)N[C@@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 317.199094g/mol
Surface Charge: 0
XLogP3: 3.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 317.199094g/mol
Monoisotopic Mass: 317.199094g/mol
Topological Polar Surface Area: 66.4Å²
Heavy Atom Count: 23
Complexity: 393
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 3.65180
PSA: 66.40000
Merck: 6428
Refractive Index: 1.536
Boiling Point: 527.6 °C at 760 mmHg
Melting Point: 137-141 ºC
Flash Point: 272.9 °C
Solubility: DMSO: >5mg/mL
Color/Form: White crystalline powder
Specific Rotation: -9.4° (c=1,in methanol)
Density: 1.104

Nateglinide Security Information

RTECS：SQ7318950
WGK Germany：3
Safety Instruction： S24/25; S36
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R22: harmful if swallowed.
Signal Word：Warning
Toxicity：LD50 orally in rats: >2.0 g/kg (Hasegawa)

Nateglinide Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Nateglinide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB77013-50mg	(2R)-3-phenyl-2-{[(1r,4r)-4-(propan-2-yl)cyclohexyl]formamido}propanoic acid	105816-04-4	99%	50mg	$5.00	2024-04-20
abcr	AB155033-25 g	Nateglinide; .	105816-04-4		25g	€200.20	2022-06-11
Ambeed	A686242-50mg	(R)-2-rel-((1r,4R)-4-Isopropylcyclohexanecarboxamido)-3-phenylpropanoic acid	105816-04-4	99%	50mg	$6.0	2024-06-02
Axon Medchem	3641-50 mg	Nateglinide	105816-04-4	100%	50mg	€60.00	2023-07-10
ChemScence	CS-2528-10mg	Nateglinide	105816-04-4	99.78%	10mg	$66.0	2022-04-28
Crysdot LLC	CD33000632-250mg	Nateglinide	105816-04-4	99%	250mg	$34	2024-07-18
DC Chemicals	DC9063-1 g	Nateglinide	105816-04-4	>98%	1g	$300.0	2022-02-28
Enamine	EN300-303645-0.05g	(2R)-3-phenyl-2-{[(1r,4r)-4-(propan-2-yl)cyclohexyl]formamido}propanoic acid	105816-04-4	95%	0.05g	$458.0	2023-11-13
eNovation Chemicals LLC	K80618-25g	n-(trans-4-Isopropylcylolohexylcarboxyl)-d-phenylpropylicacid	105816-04-4	97%	25g	$202	2022-10-10
FUJIFILM	148-09311-10mg	Nateglinide	105816-04-4		10mg	JPY 6,300	2022-04-25

Nateglinide Suppliers

ZHENG ZHOU LI BEN Biotechnology Co., Ltd.

Audited Supplier

(CAS:105816-04-4)

MR./MRS.:HE LONG FEI

Phone:13027610933

Email:57652075@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:105816-04-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:105816-04-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Nateglinide Related Literature

1. Purity assessment of luteolin reference material candidates by coulometric titration method

Ningbo Gong,Shucong Liu,Wei Xu,Yongqiang Shi,Guanhua Du,Yang Lu Anal. Methods 2013 5 784
2. Discovery of anti-Ebola drugs: a computational drug repositioning case study

Prashant S. Kharkar,Ponnadurai Ramasami,Yee Siew Choong,Lydia Rhyman,Sona Warrier RSC Adv. 2016 6 26329
3. Rapid screening for synthetic antidiabetic drug adulteration in herbal dietary supplements using direct analysis in real time mass spectrometry

Zhigui Zhou,Jialing Zhang,Wei Zhang,Yu Bai,Huwei Liu Analyst 2011 136 2613
4. Stereoselective synthesis of unnatural α-amino acid derivatives through photoredox catalysis

Andrey Shatskiy,Anton Axelsson,Elena V. Stepanova,Jian-Quan Liu,Azamat Z. Temerdashev,Bhushan P. Kore,Bj?rn Blomkvist,James M. Gardner,Peter Dinér,Markus D. K?rk?s Chem. Sci. 2021 12 5430
5. Mechanochemical synthesis of drug–drug and drug–nutraceutical multicomponent solids of olanzapine

Kashyap Kumar Sarmah,Nilamoni Nath,Dharmaraj R. Rao,Ranjit Thakuria CrystEngComm 2020 22 1120
6. Pharmacoinformatic approaches to understand complexation of dendrimeric nanoparticles with drugs

Vaibhav Jain,Prasad V. Bharatam Nanoscale 2014 6 2476
7. Direct photochemical cross-coupling between aliphatic acids and BF3K salts

Zhuming Sun,Bingqing Tang,Kevin K.-C. Liu,Hugh Y. Zhu Chem. Commun. 2020 56 1294
8. Gold supported on a mesoporous CeO2 matrix as an efficient catalyst in the selective aerobic oxidation of aldehydes in the liquid phase

Avelino Corma,Marcelo E. Domine matrix as an efficient catalyst in the selective aerobic oxidation of aldehydes in the liquid phase. Avelino Corma Marcelo E. Domine Chem. Commun. 2005 4042
9. Insights into solute carriers: physiological functions and implications in disease and pharmacokinetics

Margarida Estudante,Gra?a Soveral,José G. Morais,Leslie Z. Benet Med. Chem. Commun. 2016 7 1462
10. SGLT inhibitors as antidiabetic agents: a comprehensive review

Rahul P. Kshirsagar,Abhishek A. Kulkarni,Rashmi S. Chouthe,Shahebaaz K. Pathan,Hemant D. Une,G. Bhanuprakash Reddy,Prakash V. Diwan,Siddique Akber Ansari,Jaiprakash N. Sangshetti RSC Adv. 2020 10 1733

Related Categories

Pharmaceutical and Biochemical Products Medical Target Class

105816-04-4 (Nateglinide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:105816-04-4)Nateglinide

Purity:99%

Quantity:100g

Price($):268.0

Cas no 105816-04-4 (Nateglinide)

Nateglinide Properties

Names and Identifiers

Computed Properties

Experimental Properties

Nateglinide Security Information

Nateglinide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Nateglinide Price

Nateglinide Suppliers

Nateglinide Related Literature

Related Categories

105816-04-4 (Nateglinide) Related Products